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Compound of Interest

Compound Name:
O,O-Dimethyl Phosphorothionate-

d6 Ammonium Salt

Cat. No.: B13438692

Get Quote

Executive Summary & Compound Profile
O,O-Dimethyl Phosphorothionate-d6 Ammonium Salt is a stable, isotopically labeled

(deuterated) organophosphorus compound primarily used as an internal standard in the

quantification of pesticide metabolites (specifically organothiophosphates) via LC-MS/MS.[1]

Effective disposal requires distinguishing this compound from radioactive materials and

standard organic solvents.[2] While it contains deuterium (

), it is non-radioactive and must be managed as hazardous chemical waste, not radioactive
waste.[1][2]
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Property Detail

Chemical Name
O,O-Dimethyl Phosphorothionate-d6 Ammonium

Salt

CAS Number
1330162-95-2 (labeled) / 40633-14-5

(unlabeled)

Formula

Physical State Solid (Crystalline Powder)

Solubility Water soluble; soluble in methanol

Primary Hazard
Organophosphate (Cholinesterase Inhibitor

risk), Irritant

Waste Stream Chemical Hazardous Waste (Non-Radioactive)

Hazard Identification & Safety (GHS)
Before disposal, the user must acknowledge the specific hazards associated with

organothiophosphates.[1] Although the ammonium salt form reduces volatility compared to the

free acid, it remains biologically active.[1][2]

Acute Toxicity: Harmful if swallowed or absorbed through skin.[2] Organophosphates can

inhibit acetylcholinesterase, leading to neurotoxic effects.[1][2]

Skin/Eye Irritation: Causes serious eye irritation and skin sensitization.[2]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2][3] Zero-discharge

policy applies; do not release into sink or sewer systems.
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Protection Type Specification Rationale

Hand Protection
Nitrile Gloves (Double-gloving

recommended)

Prevents dermal absorption of

the organophosphate.[2]

Eye Protection Chemical Safety Goggles
Prevents exposure to airborne

dust or accidental splashes.[2]

Respiratory
N95 or P100 Respirator (if

handling open powder)

Minimizes inhalation of fine

particulates during

weighing/transfer.[2]

Body
Lab Coat (Buttoned), Long

Sleeves

Standard barrier protection.[1]

[2]

Disposal Procedures: The Protocol
This section outlines the step-by-step workflow for disposing of the pure salt and solution

mixtures.

A. Solid Waste (Pure Substance)
Applicable for: Expired standards, spilled solids, or excess dry reagent.[1][2]

Containment: Transfer the material into a screw-top glass or HDPE jar. Do not use metal

containers as organophosphates can be corrosive to certain metals over time or react with

rust.[2]

Labeling:

Do NOT use abbreviations (e.g., "DMP-d6").

Label Text: "Hazardous Waste: O,O-Dimethyl Phosphorothionate-d6 Ammonium Salt.
[1][2] Toxic. Organophosphate."

Isotope Note: Clearly mark "Deuterated / Non-Radioactive" to prevent rejection by waste

handlers who might confuse it with radiolabels.
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Segregation: Store in the "Toxic/Poison" waste satellite accumulation area. Keep away from

oxidizers (e.g., nitric acid, perchlorates) to prevent exothermic reactions releasing sulfur

oxides (

) or phosphorus oxides (

).[1][2]

B. Liquid Waste (Solutions)
Applicable for: LC-MS waste, stock solutions in Methanol/Water.[1][2]

Solvent Compatibility: Ensure the carrier solvent (e.g., Methanol) is compatible with the

waste stream.[2]

Stream Selection:

Organic Solvent Stream: If dissolved in >10% organic solvent (Methanol, Acetonitrile).[1]

[2]

Aqueous Toxic Stream: If dissolved in water/buffer.[2]

Deactivation (Optional/Emergency Only):

While incineration is the standard disposal method, alkaline hydrolysis (pH > 11) can

degrade organophosphates.[1][2] However, for "d6" standards, do not attempt chemical

deactivation in the lab unless part of a validated spill cleanup. The degradation products

can still be toxic.[2][4]

C. The "Golden Rule" of Incineration
The ultimate fate of this compound must be High-Temperature Incineration at a licensed facility.

[2]

Why? Organophosphates require temperatures >1000°C to break the P-S and P-O bonds

completely.[2]

Scrubbing: The incinerator must be equipped with scrubbers to capture the sulfur dioxide (
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) and phosphorus pentoxide (

) byproducts.[2][5]

Visualized Workflows
Disposal Decision Tree
This logic flow ensures the material ends up in the correct waste stream, preventing regulatory

violations.[1]
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Waste: O,O-Dimethyl Phosphorothionate-d6

Is the waste Solid or Liquid?

Solid (Powder/Residue)

Liquid (Solution)

Is it Radioactive?

Primary Solvent?

Place in HDPE/Glass Jar.
Label 'Toxic Solid'.

Ship for High-Temp Incineration

Organic Waste Stream
(Methanol/Acetonitrile)

Organic > 10%

Aqueous Toxic Stream
(Water/Buffer)

Mostly Water

NO (Deuterium is stable).
Do NOT use Rad Waste bins.

Click to download full resolution via product page

Figure 1: Decision logic for segregating O,O-Dimethyl Phosphorothionate-d6 waste streams.

Spill Response Protocol
Immediate actions to take if the ammonium salt is spilled in the laboratory.
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Spill Detected Assess Volume & State

Dry Powder Spill

Liquid/Solution Spill

Dampen paper towel.
Wipe gently (avoid dust).

Place in bag.

Absorb with Vermiculite
or Chem-Sorb pads.

Wash area with
Alkaline Detergent (pH > 10)

Label as Hazardous Waste.
Contact EHS.

Click to download full resolution via product page

Figure 2: Step-by-step spill response for organothiophosphate intermediates.

Regulatory & Compliance Notes
RCRA Considerations (USA)
While this specific deuterated salt may not be explicitly listed on the EPA "P" or "U" lists (unlike

Parathion or Dimethoate), it must be treated as a Characteristic Hazardous Waste due to its

toxicity and chemical class (organophosphates).[1][2]

Generator Status: Ensure your facility tracks the mass of this waste; it contributes to your

monthly hazardous waste generator status.[2]

Satellite Accumulation: Keep the container closed at all times except when adding waste.

International Transport (IATA/DOT)
If shipping waste or moving the product between sites:

Proper Shipping Name: Toxic solid, organic, n.o.s. (O,O-Dimethyl Phosphorothionate

Ammonium Salt).[1][2][6][7][8][9]

Hazard Class: 6.1 (Toxic).[2]

Packing Group: III (Low danger) - Verify with specific SDS as concentration varies.[2]

References
United States Environmental Protection Agency (EPA). (2023).[2] Resource Conservation

and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[2] Retrieved from

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13438692/docs?utm_src=pdf-body-img#comprehensive-disposal-guide-o-o-dimethyl-phosphorothionate-d6-ammonium-salt-1
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lgcstandards.com/RW/en/O-O-Dimethyl-Phosphorothionate-Ammonium-Salt/p/TRC-D477620
https://www.lgcstandards.com/RW/en/O-O-Dimethyl-Phosphorothionate-Ammonium-Salt/p/TRC-D477620
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lgcstandards.com/RW/en/O-O-Dimethyl-Phosphorothionate-Ammonium-Salt/p/TRC-D477620
https://www.scbt.com/p/o-o-dimethyl-phosphorothionate-ammonium-salt-40633-14-5
https://clearsynth.com/product/o-o-dimethyl-phosphorothionate-13c2-ammonium-salt
https://www.pharmaffiliates.com/en/1330052-30-6-o-o-dimethyl-phosphorothionate-13c2-ammonium-salt-x0000-pasti034900.html
https://www.fishersci.com/store/msds?partNumber=AAH32592&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lgcstandards.com/RW/en/O-O-Dimethyl-Phosphorothionate-Ammonium-Salt/p/TRC-D477620
https://www.lgcstandards.com/RW/en/O-O-Dimethyl-Phosphorothionate-Ammonium-Salt/p/TRC-D477620
https://www.lgcstandards.com/RW/en/O-O-Dimethyl-Phosphorothionate-Ammonium-Salt/p/TRC-D477620
https://www.lgcstandards.com/RW/en/O-O-Dimethyl-Phosphorothionate-Ammonium-Salt/p/TRC-D477620
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13438692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[Link][2]

National Center for Biotechnology Information. (2023).[2] PubChem Compound Summary for

CID 165689, O,O-Dimethyl phosphorothioate. Retrieved from [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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